Cas no 1806807-73-7 (2-(Bromomethyl)-5-(difluoromethyl)pyridine-4-methanol)

• Product Name: 2-(Bromomethyl)-5-(difluoromethyl)pyridine-4-methanol
• CAS No: 1806807-73-7
• MF: C₈H₈BrF₂NO
• MW: 252.056028366089
• CID: 4849775
• Update Time: 2025-05-19

2-(Bromomethyl)-5-(difluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-5-(difluoromethyl)pyridine-4-methanol

• Inchi： 1S/C8H8BrF2NO/c9-2-6-1-5(4-13)7(3-12-6)8(10)11/h1,3,8,13H,2,4H2
• InChI Key： REIHRGCQCUUCIA-UHFFFAOYSA-N
• SMILES： BrCC1C=C(CO)C(C(F)F)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• XLogP3: 1.2
• Topological Polar Surface Area: 33.1

Additional information on 2-(Bromomethyl)-5-(difluoromethyl)pyridine-4-methanol

Comprehensive Overview of 2-(Bromomethyl)-5-(difluoromethyl)pyridine-4-methanol (CAS No. 1806807-73-7)

The compound 2-(Bromomethyl)-5-(difluoromethyl)pyridine-4-methanol (CAS No. 1806807-73-7) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. Its unique structural features, including the bromomethyl and difluoromethyl functional groups, make it a valuable intermediate for synthesizing complex molecules. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and material science.

One of the most intriguing aspects of 2-(Bromomethyl)-5-(difluoromethyl)pyridine-4-methanol is its role in the development of novel therapeutic agents. The presence of the difluoromethyl group is particularly noteworthy, as it can enhance the metabolic stability and bioavailability of drug candidates. This aligns with the growing demand for fluorinated compounds in medicinal chemistry, a trend driven by their ability to improve drug efficacy and reduce side effects. Recent studies have highlighted the importance of such intermediates in the synthesis of kinase inhibitors and antiviral agents, topics that are currently trending in scientific literature.

In addition to its pharmaceutical applications, 2-(Bromomethyl)-5-(difluoromethyl)pyridine-4-methanol is also explored in agrochemical research. The bromomethyl moiety serves as a versatile handle for further chemical modifications, enabling the creation of pesticides and herbicides with improved selectivity and environmental safety. This resonates with the increasing focus on sustainable agriculture and the need for eco-friendly chemical solutions. Industry experts often search for pyridine derivatives like this one to address challenges in crop protection and yield optimization.

The synthesis and characterization of 2-(Bromomethyl)-5-(difluoromethyl)pyridine-4-methanol require advanced techniques such as NMR spectroscopy and mass spectrometry. These methods are essential for ensuring the purity and structural integrity of the compound, which is critical for its downstream applications. Researchers frequently inquire about synthetic protocols and analytical methods for this compound, reflecting the broader interest in organic synthesis and chemical analysis.

Another area of interest is the compound's potential in material science. The pyridine core, combined with its functional groups, makes it a candidate for designing organic electronic materials and catalysts. This aligns with the surge in research on smart materials and green chemistry, topics that dominate academic and industrial discussions. The versatility of 2-(Bromomethyl)-5-(difluoromethyl)pyridine-4-methanol underscores its relevance across multiple disciplines.

Safety and handling of 2-(Bromomethyl)-5-(difluoromethyl)pyridine-4-methanol are also critical considerations. While it is not classified as a hazardous material, proper laboratory practices must be followed to ensure safe usage. This includes the use of personal protective equipment (PPE) and adherence to chemical safety guidelines. These precautions are part of the broader conversation on laboratory safety and risk management, which are top priorities for researchers and regulatory bodies alike.

In summary, 2-(Bromomethyl)-5-(difluoromethyl)pyridine-4-methanol (CAS No. 1806807-73-7) is a multifaceted compound with significant applications in pharmaceuticals, agrochemicals, and material science. Its structural features and synthetic utility make it a subject of ongoing research and development. As the scientific community continues to explore its potential, this compound is likely to remain a key player in advancing chemical innovation and sustainable technologies.